Cas no 109922-57-8 (2-(Quinolin-4-yl)acetic acid)

• Product Name: 2-(Quinolin-4-yl)acetic acid
• CAS No: 109922-57-8
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD02179805
• CID: 128624
• PubChem ID: 17750658
• Update Time: 2025-11-01

2-(Quinolin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Quinolin-4-yl)acetic acid
• 2-quinolin-4-ylacetic acid
• 4-Quinolineacetic acid
• QUINOLINE-4-ACETIC ACID
• 2-(4-quinolyl)acetic acid
• 4-Chinolincarbonsure
• 2-(Quinolin-4-yl)
• SB68234
• SCHEMBL5456634
• Quinoline-4-aceticacid
• DTXSID30590626
• AKOS006278537
• F94796
• CS-0451071
• FT-0748077
• EN300-315479
• 4-Chinolyl-essig
• (Quinolin-4-yl)acetic acid
• 109922-57-8
• W-204726

• MDL： MFCD02179805
• Inchi： 1S/C11H9NO2/c13-11(14)7-8-5-6-12-10-4-2-1-3-9(8)10/h1-6H,7H2,(H,13,14)
• InChI Key： KNXINOHLQFUXLB-UHFFFAOYSA-N
• SMILES： OC(CC1C=CN=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 187.06337
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.297
• Boiling Point: 394.3°C at 760 mmHg
• Flash Point: 192.3°C
• Refractive Index: 1.66
• PSA: 50.19
• LogP: 1.86190

Additional information on 2-(Quinolin-4-yl)acetic acid

Introduction to 2-(Quinolin-4-yl)acetic Acid (CAS No. 109922-57-8)

2-(Quinolin-4-yl)acetic acid (CAS No. 109922-57-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-Quinolineacetic acid, is characterized by its unique structure, which combines a quinoline ring with an acetic acid moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(Quinolin-4-yl)acetic acid is represented by the molecular formula C₁₃H₁₁NO₂. It has a molecular weight of approximately 213.23 g/mol and exhibits a melting point of around 160-163°C. The compound is soluble in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings.

In recent years, 2-(Quinolin-4-yl)acetic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of various biological pathways. Research has shown that this compound can interact with specific receptors and enzymes, leading to modulations in cellular signaling and metabolic processes. For instance, studies have demonstrated that 2-(Quinolin-4-yl)acetic acid can inhibit the activity of certain kinases, which are crucial enzymes involved in signal transduction pathways.

The anti-inflammatory properties of 2-(Quinolin-4-yl)acetic acid have also been a focus of recent research. Inflammation is a complex biological response to stimuli such as pathogens, damaged cells, or irritants. Chronic inflammation is associated with various diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Preclinical studies have indicated that 2-(Quinolin-4-yl)acetic acid can reduce the production of pro-inflammatory cytokines and inhibit the activation of inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory effects, 2-(Quinolin-4-yl)acetic acid has shown promise in cancer research. Cancer cells often exhibit dysregulated signaling pathways that promote cell proliferation and survival. Studies have demonstrated that 2-(Quinolin-4-yl)acetic acid can induce apoptosis (programmed cell death) in cancer cells by modulating key signaling molecules such as p53 and Bcl-2. This makes it a potential candidate for developing novel anticancer therapies.

The pharmacokinetic properties of 2-(Quinolin-4-yl)acetic acid are another important aspect of its evaluation for therapeutic applications. Pharmacokinetics involves the study of how a drug is absorbed, distributed, metabolized, and excreted by the body. Preclinical studies have shown that 2-(Quinolin-4-yl)acetic acid has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Toxicity studies are essential for assessing the safety profile of any potential drug candidate. Extensive toxicity evaluations have been conducted on 2-(Quinolin-4-yl)acetic acid, and the results have been promising. In vitro and in vivo studies have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support the further development of 2-(Quinolin-4-yl)acetic acid as a safe and effective therapeutic agent.

In conclusion, 2-(Quinolin-4-yl)acetic acid (CAS No. 109922-57-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its mechanisms of action and optimize its use in various clinical settings.